Cas no 1465620-76-1 (1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-amine)

• Product Name: 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-amine
• CAS No: 1465620-76-1
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5576879
• Update Time: 2025-05-21

1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-amino-1-piperidinyl)(1,3-dimethyl-1H-pyrazol-5-yl)-
• 1-(1,3-dimethyl-1h-pyrazole-5-carbonyl)piperidin-4-amine
• 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-amine

• Inchi： 1S/C11H18N4O/c1-8-7-10(14(2)13-8)11(16)15-5-3-9(12)4-6-15/h7,9H,3-6,12H2,1-2H3
• InChI Key： ZOFDKAQASKATMK-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1N(C)N=C(C)C=1)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 409.7±45.0 °C(Predicted)
• pka: 9.66±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-amine

Comprehensive Overview of 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-amine (CAS No. 1465620-76-1)

1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-amine (CAS No. 1465620-76-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a 1,3-dimethyl-1H-pyrazole moiety with a piperidin-4-amine backbone, making it a versatile intermediate for drug discovery and development. Its CAS number 1465620-76-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise documentation and traceability in scientific literature.

The compound's structural complexity and functional groups contribute to its potential applications in targeting enzyme inhibition and receptor modulation. Recent studies highlight its relevance in the design of small-molecule therapeutics, particularly in areas such as central nervous system (CNS) disorders and metabolic diseases. Researchers are increasingly exploring its role in kinase inhibition, a hot topic in oncology and inflammation research, where precision-targeted therapies are in high demand.

From a synthetic chemistry perspective, 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-amine exemplifies the growing trend of fragment-based drug design. Its pyrazole-carbonyl linkage offers a stable yet reactive site for further derivatization, aligning with the industry's shift toward modular and scalable synthesis routes. This adaptability makes it a valuable candidate for high-throughput screening (HTS) platforms, which are pivotal in accelerating drug discovery pipelines.

In the context of AI-driven drug discovery, compounds like CAS 1465620-76-1 are frequently analyzed using machine learning algorithms to predict binding affinities and pharmacokinetic properties. The integration of computational chemistry tools has streamlined the identification of its potential biological targets, reducing reliance on traditional trial-and-error methods. This synergy between wet-lab and in-silico approaches is reshaping modern pharmacology.

Environmental and green chemistry considerations also play a role in the compound's applications. Researchers are investigating sustainable synthesis pathways for 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-amine to minimize waste and energy consumption. Such efforts align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production), which emphasizes eco-friendly chemical processes.

For analytical chemists, the characterization of CAS 1465620-76-1 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure purity and structural integrity, which are critical for reproducibility in preclinical studies. The compound's amine and carbonyl functionalities also make it amenable to various chromatographic separation techniques, facilitating its isolation and quantification.

Given the rising interest in personalized medicine, 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-amine could contribute to tailored therapeutic strategies. Its modular structure allows for customization to address genetic variations in patient populations, a key focus in precision medicine research. This aligns with trending searches on "next-generation drug scaffolds" and "targeted therapy optimization," reflecting its relevance in contemporary discourse.

In summary, 1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-amine (CAS No. 1465620-76-1) represents a multifaceted compound with broad implications across drug discovery, computational chemistry, and sustainable science. Its structural ingenuity and adaptability position it as a promising candidate for future innovations in life sciences and beyond.